Cas no 89181-79-3 (3-Amino-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-Amino-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 89181-79-3
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD08128459
• CID: 711271
• PubChem ID: 17118319
• Update Time: 2025-10-28

3-Amino-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,3-amino-1-methyl-
• 1H-Pyrazole-4-carboxamide,3-amino-1-methyl-(9CI)
• 3-Amino-1-methyl-1H-pyrazole-4-carboxamide
• 3-amino-1-methylpyrazole-4-carboxamide
• AFVDRBOAZKXVQB-UHFFFAOYSA-N
• STL415459
• NE44281
• AK430966
• ST070076
• Z1516115797
• SCHEMBL174293
• AKOS006364792
• Z1203587504
• CS-0119808
• DA-24333
• C76999
• ALBB-034671
• DS-18720
• 89181-79-3
• EN300-118231
• MFCD08128459

• MDL： MFCD08128459
• Inchi： 1S/C5H8N4O/c1-9-2-3(5(7)10)4(6)8-9/h2H,1H3,(H2,6,8)(H2,7,10)
• InChI Key： AFVDRBOAZKXVQB-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NN(C)C=1)N

Computed Properties

• Exact Mass: 140.06981089g/mol
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-Amino-1-methyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of 3-Amino-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 89181-79-3)

3-Amino-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 89181-79-3) is a heterocyclic organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its versatile chemical properties and potential in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 3-Amino-1-methyl-1H-pyrazole-4-carboxamide features a pyrazole ring substituted with an amino group and a carboxamide moiety. This configuration allows for diverse chemical modifications, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its utility in creating compounds with anti-inflammatory, antimicrobial, and anticancer properties. The compound's CAS No. 89181-79-3 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

In the context of current trends, 3-Amino-1-methyl-1H-pyrazole-4-carboxamide aligns with the rising demand for novel heterocyclic compounds in drug development. With the pharmaceutical industry focusing on targeted therapies, this compound's ability to serve as a scaffold for kinase inhibitors—a hot topic in oncology research—has positioned it as a subject of intense study. Searches for "pyrazole derivatives in drug design" or "kinase inhibitor intermediates" often lead to discussions involving this compound, underscoring its relevance.

From a synthetic perspective, the preparation of 3-Amino-1-methyl-1H-pyrazole-4-carboxamide typically involves multi-step reactions starting from readily available precursors. Optimizing its yield and purity is a common challenge addressed in recent literature, with green chemistry approaches gaining traction. Environmental sustainability in chemical synthesis is a trending topic, and researchers are exploring catalytic methods to produce this compound more efficiently. Queries like "green synthesis of pyrazole carboxamides" or "CAS 89181-79-3 synthesis optimization" reflect these interests.

The compound's stability and solubility profile also make it suitable for formulation studies, another area of high interest. As drug delivery systems evolve, excipients and intermediates like 3-Amino-1-methyl-1H-pyrazole-4-carboxamide are scrutinized for their compatibility with advanced delivery technologies. This has led to increased searches for "pyrazole carboxamide solubility enhancement" or "formulation strategies for heterocyclic compounds," further cementing its role in modern pharmaceutical science.

In agrochemical applications, 3-Amino-1-methyl-1H-pyrazole-4-carboxamide has shown promise as a precursor for herbicides and fungicides. The push for eco-friendly agrochemicals has driven research into its derivatives, with publications often focusing on structure-activity relationships. Keywords such as "pyrazole-based agrochemicals" or "CAS 89181-79-3 in crop protection" are frequently associated with these studies, highlighting its cross-disciplinary utility.

Analytical characterization of 3-Amino-1-methyl-1H-pyrazole-4-carboxamide relies on techniques like NMR, HPLC, and mass spectrometry. Quality control is critical, especially when the compound is used in regulated industries. Recent advancements in analytical methods, such as high-resolution mass spectrometry, have improved the detection and quantification of this compound, addressing common queries like "analytical methods for CAS 89181-79-3" or "impurity profiling of pyrazole carboxamides."

Looking ahead, the demand for 3-Amino-1-methyl-1H-pyrazole-4-carboxamide is expected to grow, particularly in personalized medicine and precision agriculture. Its adaptability to various chemical transformations ensures its place in future research, whether in developing next-generation therapeutics or sustainable agrochemicals. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.